Morpholino[2-(1-pyrrolidinyl)-1,3-thiazol-4-yl]methanone

• IUPAC Name: morpholin-4-yl-(2-pyrrolidin-1-yl-1,3-thiazol-4-yl)methanone
• InChI: InChI=1S/C12H17N3O2S/c16-11(14-5-7-17-8-6-14)10-9-18-12(13-10)15-3-1-2-4-15/h9H,1-8H2
• InChI Key: KYVFJALQHJCQJB-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(C1)C2=NC(=CS2)C(=O)N3CCOCC3
• Molecular Formula: C12H17N3O2S
• Molecular Weight: 267.35 g/mol

Description

“Morpholino[2-(1-pyrrolidinyl)-1,3-thiazol-4-yl]methanone” is a complex molecule that involves the morpholino and pyrrolidinyl moieties. Morpholinos are a type of oligomer molecule used in molecular biology to modify gene expression. They are known for their widespread availability in natural products and biologically relevant compounds.

Synthesis Analysis

The synthesis of morpholino derivatives often involves reactions with 1,2-amino alcohols, aziridines, epoxides, and related compounds. A sequence of coupling, cyclization, and reduction reactions of easily available amino alcohols and α-haloacid chlorides is commonly used.

Molecular Structure Analysis

Morpholinos have a molecular structure that contains DNA bases attached to a backbone of methylenemorpholine rings linked through phosphorodiamidate groups. They block access of other molecules to small (~25 base) specific sequences of the base-pairing surfaces of ribonucleic acid (RNA).

Chemical Reactions Analysis

Morpholines are synthesized from 1,2-amino alcohols and their derivatives, which are the most common starting materials for the preparation of morpholines. They can also be synthesized using phosphoramidate P(V) chemistry.

Mechanism of Action

Morpholinos work via a steric blocking mechanism and are stable towards nucleases inside cells. They bind to a target out-of-frame dystrophin pre-mRNA and alter splicing, which results in an in-frame mRNA.